Cas no 490031-21-5 ((1R)-1-(3-Hydroxyphenyl)ethyl butanoate)
490031-21-5 structure
Product Name:(1R)-1-(3-Hydroxyphenyl)ethyl butanoate
CAS No:490031-21-5
MF:C12H16O3
MW:208.253643989563
CID:2850535
PubChem ID:71362707
Update Time:2025-04-21
(1R)-1-(3-Hydroxyphenyl)ethyl butanoate Chemical and Physical Properties
Names and Identifiers
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- DTXSID40786316
- (1R)-1-(3-Hydroxyphenyl)ethyl butanoate
- 490031-21-5
-
- Inchi: 1S/C12H16O3/c1-3-5-12(14)15-9(2)10-6-4-7-11(13)8-10/h4,6-9,13H,3,5H2,1-2H3/t9-/m1/s1
- InChI Key: XYUGHDKPANSXKV-SECBINFHSA-N
- SMILES: O(C(CCC)=O)[C@H](C)C1C=CC=C(C=1)O
Computed Properties
- Exact Mass: 208.109944368Da
- Monoisotopic Mass: 208.109944368Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5Ų
(1R)-1-(3-Hydroxyphenyl)ethyl butanoate Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
490031-21-5 ((1R)-1-(3-Hydroxyphenyl)ethyl butanoate) Related Products
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